Cas no 107617-13-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-)
107617-13-0 structure
Product Name:2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-
CAS No:107617-13-0
MF:C14H20O4
MW:252.306204795837
CID:1183583
Update Time:2024-08-02
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)-
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- Inchi: 1S/C14H20O4/c1-3-4-5-6-7-8-11(15)13-12(16)9-10(2)18-14(13)17/h9,16H,3-8H2,1-2H3
- InChI Key: LKDILUBAHONBOL-UHFFFAOYSA-N
- SMILES: C1(=O)OC(C)=CC(O)=C1C(=O)CCCCCCC
Computed Properties
- Exact Mass: 252.1362
Experimental Properties
- Density: 1.137±0.06 g/cm3(Predicted)
- Melting Point: 70 °C
- Boiling Point: 381.6±42.0 °C(Predicted)
- PSA: 63.6
- pka: 5.27±0.50(Predicted)
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxooctyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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